N-cyclohexyl-2-[[2-(4-fluorophenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]sulfanyl]acetamide

• IUPAC Name: N-cyclohexyl-2-[[2-(4-fluorophenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H25FN2O4S2/c1-16-7-13-20(14-8-16)33(29,30)23-24(31-22(27-23)17-9-11-18(25)12-10-17)32-15-21(28)26-19-5-3-2-4-6-19/h7-14,19H,2-6,15H2,1H3,(H,26,28)
• InChI Key: OFPRZQMMZNVISN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=C(C=C3)F)SCC(=O)NC4CCCCC4
• Molecular Formula: C24H25FN2O4S2
• Molecular Weight: 488.6 g/mol
• CAS No.: 686737-12-2

Description

N-cyclohexyl-2-[[2-(4-fluorophenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C24H25FN2O4S2 and its molecular weight is 488.59. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Compounds similar to N-cyclohexyl-2-[[2-(4-fluorophenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]sulfanyl]acetamide have been synthesized and studied for their anticancer activities. A study by Zyabrev et al. (2022) found that certain derivatives exhibited significant anticancer activity against various cancer cell lines, including CNS cancer and non-small cell lung cancer. This suggests potential applications in developing anticancer therapeutics (Zyabrev, Demydchuk, Zhirnov, & Brovarets, 2022).

Immunomodulatory Effects

Research by Wang et al. (1988) and (2004) on a similar compound, N-(4-[(4-fluorophenyl)sulfonyl]phenyl)acetamide (CL 259, 763), demonstrated its effectiveness in enhancing the immune response against tumors and restoring the cytolytic T-lymphocyte response in immunocompromised mice. These findings indicate the compound's potential as an immunomodulator in cancer therapy (Wang, Ruszala-Mallon, Lumanglas, Silva, & Durr, 1988); (Wang, Ruszala-Mallon, Wallace, Citarella, Lin, & Durr, 2004).

Antimicrobial and Antiviral Activity

Baviskar, Khadabadi, and Deore (2013) synthesized derivatives that showed antimicrobial activity against various bacterial and fungal species. Additionally, Wujec et al. (2011) demonstrated antiviral and virucidal activities of similar derivatives against human adenovirus and ECHO-9 virus (Baviskar, Khadabadi, & Deore, 2013); (Wujec, Plech, Siwek, Rajtar, & Polz-Dacewicz, 2011).

Enzyme Inhibition and Antioxidant Activity

Compounds within this chemical family have been evaluated for their enzyme inhibitory and antioxidant activities. For example, Abbasi et al. (2019) conducted a study on derivatives showing inhibition of enzymes like α-glucosidase and acetylcholinesterase. Talapuru, Gopala, Adivireddy, and Venkatapuram (2014) found that certain derivatives exhibited remarkable antioxidant activity (Abbasi, Riaz, Rehman, Siddiqui, Shah, Ashraf, Lodhi, & Khan, 2019); (Talapuru, Gopala, Adivireddy, & Venkatapuram, 2014).